molecular formula C8H9N3 B8456282 3,7-dimethyl-3H-imidazo[4,5-b]pyridine

3,7-dimethyl-3H-imidazo[4,5-b]pyridine

Cat. No.: B8456282
M. Wt: 147.18 g/mol
InChI Key: SILGTJRMUNEZGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,7-dimethyl-3H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9N3

Molecular Weight

147.18 g/mol

IUPAC Name

3,7-dimethylimidazo[4,5-b]pyridine

InChI

InChI=1S/C8H9N3/c1-6-3-4-9-8-7(6)10-5-11(8)2/h3-5H,1-2H3

InChI Key

SILGTJRMUNEZGD-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=NC=C1)N(C=N2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Methyl-3H-imidazo[4,5-b]pyridine (2.0 g, 15 mmol) was dissolved in acetone (60 ml) and treated with freshly ground KOH (4.21 g) followed by dropwise addition of iodomethane (10 ml). After 10 min, the reaction mixture was poured into satd. aq. NaHCO3 (25 ml) in water (25 ml) and extracted with DCM (4×80 ml). The organic layers were combined and dried over Na2SO4, filtered, and concentrated. SGC (DCM:MeOH:NH4OH =96:4:1 as eluant) yielded 3,7-dimethyl-3H-imidazo[4,5-b]pyridine (1.05 g). 1H NMR (CDCl3) δ 7.94 (s, 1H), 7.83 (d, 1H), 6.48 (s, 1H), 3.04 (s, 3H), 2.07 (s, 3H).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
4.21 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Three

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